Cas no 71236-10-7 (Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl-)
71236-10-7 structure
Product Name:Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl-
CAS No:71236-10-7
MF:C15H13ClO3
MW:276.714923620224
CID:566045
PubChem ID:130547
Update Time:2025-04-19
Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl-
- 2-(3-(2'-chlorophenoxy)phenyl)propionic acid
- Cpoppa
- 2-Cpppa
- 2-[3-(2-chlorophenoxy)phenyl]propanoic acid
- 2-(m-(o-Chlorophenoxy)phenyl)propionic acid
- 56911-35-4
- DTXSID50972349
- 2-(3-(2-Chlorophenoxyphenyl))propionic acid
- Benzeneacetic acid, 3-(2-chlorophenoxy)-alpha-methyl-
- Benzeneacetic acid, 3-(2-chlorophenoxy)-alpha-methyl-, (+-)-
- 3-(2-Chlorophenoxy)-alpha-methylbenzeneacetic acid
- SCHEMBL11829107
- 71236-10-7
- BRN 2744392
-
- Inchi: 1S/C15H13ClO3/c1-10(15(17)18)11-5-4-6-12(9-11)19-14-8-3-2-7-13(14)16/h2-10H,1H3,(H,17,18)
- InChI Key: DBYOODVQQKIUTD-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OC1=CC=CC(=C1)C(C(=O)O)C
Computed Properties
- Exact Mass: 276.055322
- Monoisotopic Mass: 276.055322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 4.1
Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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